Cas no 63681-05-0 (N-(4-methoxybenzyl)-N',N'-dimethyl-N-(pyridin-2-yl)ethane-1,2-diamine phosphate (1:1))

• Product name: N-(4-methoxybenzyl)-N',N'-dimethyl-N-(pyridin-2-yl)ethane-1,2-diamine phosphate (1:1)
• CAS No: 63681-05-0
• MF: C₁₇H₂₆N₃O₅P
• MW: 383.379205226898
• CID: 1656047
• PubChem ID: 114033

N-(4-methoxybenzyl)-N',N'-dimethyl-N-(pyridin-2-yl)ethane-1,2-diamine phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-N',N'-dimethyl-N-(pyridin-2-yl)ethane-1,2-diamine phosphate (1:1)
• N-alpha-Pyridyl-N-p-methoxybenzyl-N',N'-dimethylethylenediamine phosphate
• Pyridine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-, phosphate
• DTXSID70979976
• Phosphoric acid--N~1~-[(4-methoxyphenyl)methyl]-N~2~,N~2~-dimethyl-N~1~-(pyridin-2-yl)ethane-1,2-diamine (1/1)
• 63681-05-0
• Neoantergan phosphate
• N-p-Methoxybenzyl-N-dimethylaminoethyl alpha-aminopyridine
• 2786 R.P. phosphate

• Inchi： InChI=1S/C17H23N3O.H3O4P/c1-19(2)12-13-20(17-6-4-5-11-18-17)14-15-7-9-16(21-3)10-8-15;1-5(2,3)4/h4-11H,12-14H2,1-3H3;(H3,1,2,3,4)
• InChI Key： GDOTWPAJJGIXFK-UHFFFAOYSA-N
• SMILES： CN(C)CCN(CC1=CC=C(C=C1)OC)C2=CC=CC=N2.OP(=O)(O)O

Computed Properties

• Exact Mass: 383.16118
• Monoisotopic Mass: 383.16100794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.36